![molecular formula C22H21N3O5S B2735037 2-Amino-4-(3,4-dimethoxyphenyl)-6-ethyl-4,6-dihydropyrano[3,2-c][2,1]benzothiazine-3-carbonitrile 5,5-dioxide CAS No. 893291-44-6](/img/structure/B2735037.png)
2-Amino-4-(3,4-dimethoxyphenyl)-6-ethyl-4,6-dihydropyrano[3,2-c][2,1]benzothiazine-3-carbonitrile 5,5-dioxide
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Description
The compound is a derivative of polysubstituted 2-amino-4H-pyran-3-carbonitrile . These derivatives are important heterocyclic compounds with a wide range of interesting biological activities . They have a core structure that has received increasing attention due to their potential pharmacological properties .
Synthesis Analysis
The most useful and preferred method for the construction of these heterocyclic compounds is the multicomponent reaction (MCR) of aldehydes or isatin with malononitrile and β-ketoesters, diverse enolizable C-H-activated acidic compounds and phenols in the presence or absence of a catalyst .Molecular Structure Analysis
The molecular structure of this compound is complex and would require advanced techniques such as X-ray diffraction for precise determination .Chemical Reactions Analysis
The chemical reactions involving this compound would be complex and dependent on the specific conditions and reagents used. The compound can be considered as a key intermediate for subsequent transformations due to its orthogonal functional groups .Scientific Research Applications
Multicomponent Synthesis
The compound has been synthesized via a three-component interaction involving 1H-2,1-benzothiazin-4(3H)-one 2,2-dioxide, arylcarbaldehydes, and active methylene nitriles. This synthesis process can lead to the target compound or to stable triethylammonium salts of bis(1H-2,1-benzothiazin-4(3H)-one 2,2-dioxides), depending on the reactants' nature. The formation of stable triethylammonium salts, a competitive process to the target compound's formation, is reversible under certain conditions, allowing for the creation of 2-amino-4H-pyrans. This suggests a method to control the reaction selectivity by understanding the mechanism's peculiarities (Lega et al., 2016).
Antimicrobial Activity
Another application of derivatives of this compound involves their synthesis using cycloalkanecarbaldehydes and evaluation for antimicrobial activity. The synthesized compounds were tested for antibacterial and antifungal activities, indicating their potential use in developing new antimicrobial agents (Lega et al., 2017).
Biological Evaluation and Docking Analysis
In a study focusing on synthesis, characterization, biological evaluation, and in silico study, novel derivatives of 1,4-dihydropyrano[2,3-c]pyrazole were synthesized and assessed for their antibacterial, anti-tuberculosis, and cytotoxicity against cancer cells. The study also included molecular docking to determine binding affinities, suggesting these compounds' potential as biologically active molecules (Vasava et al., 2019).
Properties
IUPAC Name |
2-amino-4-(3,4-dimethoxyphenyl)-6-ethyl-5,5-dioxo-4H-pyrano[3,2-c][2,1]benzothiazine-3-carbonitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21N3O5S/c1-4-25-16-8-6-5-7-14(16)20-21(31(25,26)27)19(15(12-23)22(24)30-20)13-9-10-17(28-2)18(11-13)29-3/h5-11,19H,4,24H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UFKFLGYTZDZIQP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=CC=CC=C2C3=C(S1(=O)=O)C(C(=C(O3)N)C#N)C4=CC(=C(C=C4)OC)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21N3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
439.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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